Cas no 2171840-91-6 (3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2171840-91-6
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 5810320
• PubChem ID: 165581582
• Update Time: 2025-05-28

3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 3-{N-benzyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• 2171840-91-6
• EN300-1529914

• Inchi： 1S/C31H34N2O5/c1-2-22(18-29(34)33(17-16-30(35)36)20-23-10-4-3-5-11-23)19-32-31(37)38-21-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,22,28H,2,16-21H2,1H3,(H,32,37)(H,35,36)
• InChI Key： NOBFAROPFOATIH-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Comprehensive Overview of 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171840-91-6)

3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171840-91-6) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of therapeutic peptides and bioconjugates. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique gaining traction in drug discovery and biotechnology applications.

The compound’s Fmoc-protected amino acid derivative is particularly valuable for its stability and compatibility with automated synthesis platforms. As the demand for custom peptides and targeted drug delivery systems grows, 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid has become a focal point in medicinal chemistry. Its application extends to cancer research, where peptide-based therapeutics are explored for their specificity and reduced side effects. This aligns with current trends in personalized medicine, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, the compound’s CAS No. 2171840-91-6 serves as a key identifier for procurement and regulatory compliance. Its benzyl and Fmoc moieties are often discussed in forums and publications related to peptide modification and protecting group strategies. Given the rising interest in green chemistry, researchers are also exploring eco-friendly alternatives for Fmoc deprotection, further highlighting the relevance of this compound in modern chemical innovation.

In the context of search engine optimization (SEO), queries such as "Fmoc-protected amino acid uses" or "CAS 2171840-91-6 applications" reflect user intent for detailed technical data. The compound’s versatility in bioconjugation and drug design makes it a recurring subject in scientific literature and patent filings. Additionally, its role in antibody-drug conjugates (ADCs), a rapidly advancing field in oncology, underscores its importance in cutting-edge research.

For laboratories and manufacturers, ensuring the high purity and consistent quality of 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid is paramount. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its integrity. As the pharmaceutical industry shifts toward peptide-based drugs, this compound’s significance is expected to grow, driven by its compatibility with automated synthesis and scalability.

In summary, 3-{N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171840-91-6) represents a cornerstone in peptide chemistry and drug development. Its applications span from academic research to industrial-scale production, addressing contemporary challenges in therapeutic innovation. By staying abreast of trends like precision medicine and sustainable synthesis, this compound continues to inspire advancements in life sciences.